Cas no 2138026-84-1 (1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one)

• Product Name: 1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one
• CAS No: 2138026-84-1
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 6330940
• PubChem ID: 165481251
• Update Time: 2025-07-22

1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one
• EN300-1112262
• 2138026-84-1
• 1-[2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethyl]imidazolidin-2-one

• Inchi： 1S/C9H15N5O/c1-7-8(10)6-14(12-7)5-4-13-3-2-11-9(13)15/h6H,2-5,10H2,1H3,(H,11,15)
• InChI Key： QPEANMXOFPBTAM-UHFFFAOYSA-N
• SMILES： O=C1NCCN1CCN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 76.2Ų

Additional information on 1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one

Introduction to 1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one (CAS No. 2138026-84-1)

1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2138026-84-1, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development. The presence of both pyrazole and imidazolidinone moieties in its structure imparts a rich chemical diversity, making it a valuable scaffold for medicinal chemists.

The pyrazole ring is a well-known pharmacophore that is frequently incorporated into bioactive molecules due to its ability to interact with various biological targets. Specifically, the 4-amino substituent on the pyrazole ring in this compound enhances its potential for hydrogen bonding interactions, which is a critical factor in drug-receptor binding affinity. Additionally, the 3-methyl group on the pyrazole ring contributes to steric and electronic modulation, influencing the overall pharmacokinetic profile of the molecule.

The imidazolidinone component of the compound introduces another layer of complexity, providing a flexible backbone that can adopt multiple conformations. This structural feature is advantageous for optimizing binding interactions with biological targets, such as enzymes and receptors. The ethylidene bridge connecting the pyrazole and imidazolidinone rings further enhances the compound's structural diversity, allowing for fine-tuning of its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one may interact with various protein targets, including those involved in inflammatory pathways and metabolic disorders. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors for these conditions.

In vitro studies have demonstrated that this compound exhibits notable activity against several therapeutic targets. For instance, preliminary experiments indicate that it may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation-related diseases. Furthermore, its interaction with other enzymes and receptors involved in metabolic processes suggests potential applications in managing conditions like diabetes and hyperlipidemia.

The synthesis of 1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole derivative, followed by functionalization at the 4-position with an amino group. Subsequent reactions introduce the imidazolidinone moiety and the ethylidene bridge. Advances in synthetic methodologies have improved the efficiency of these steps, making it more feasible to produce larger quantities of the compound for further research.

The pharmacokinetic properties of this compound are also of great interest. Initial pharmacokinetic studies suggest that it exhibits moderate solubility in water and favorable bioavailability when administered orally. These characteristics are crucial for determining its suitability for clinical development. Additionally, preliminary toxicology studies have shown that it is well-tolerated at tested doses, although more comprehensive assessments are necessary to fully understand its safety profile.

The potential applications of 1-2-(4-amino-3-methyl-1H-pyrazol-1-yl)ethylimidazolidin-2-one extend beyond inflammation and metabolic disorders. Researchers are exploring its potential as a lead compound for developing treatments against neurological disorders, cancer, and infectious diseases. The versatility of its structural framework allows for modifications that can tailor its activity toward specific biological pathways.

One particularly exciting area of research involves using this compound as a starting point for structure-based drug design. By leveraging computational tools to analyze its interactions with biological targets, scientists can identify key residues involved in binding and design analogs with enhanced potency and selectivity. This approach has already led to promising candidates for further development.

The growing body of evidence supporting the therapeutic potential of 1-2-(4-amino-3-methyl-1H-pyrazol-1-y)ethylimidazolidin -2-one has attracted significant interest from both academic researchers and pharmaceutical companies. Collaborative efforts between these entities are likely to accelerate progress toward clinical trials and eventual market approval. As more data becomes available, it will be crucial to validate these findings through rigorous preclinical and clinical studies.

In conclusion, 1 -2-(4-amino -3 -methyl -1H -pyrazol -1 -yl) ethyl imidazolidin -2 -one (CAS No .2138026 -84 -1 ) is a structurally complex molecule with promising biological activities . Its unique combination of pharmacophores makes it an attractive scaffold for drug discovery , while recent research highlights its potential applications in treating various diseases . As further studies continue , this compound is poised to make significant contributions to medicinal chemistry and therapeutic development .